Cas no 1805981-73-0 (2-(Difluoromethyl)-5-fluoro-4-iodo-3-methylpyridine)

• Product Name: 2-(Difluoromethyl)-5-fluoro-4-iodo-3-methylpyridine
• CAS No: 1805981-73-0
• MF: C₇H₅F₃IN
• MW: 287.02098441124
• CID: 4882167
• Update Time: 2025-10-29

2-(Difluoromethyl)-5-fluoro-4-iodo-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-fluoro-4-iodo-3-methylpyridine

• Inchi： 1S/C7H5F3IN/c1-3-5(11)4(8)2-12-6(3)7(9)10/h2,7H,1H3
• InChI Key： OORGMTZPUANPNV-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C(F)F)C=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9

Additional information on 2-(Difluoromethyl)-5-fluoro-4-iodo-3-methylpyridine

2-(Difluoromethyl)-5-Fluoro-4-Iodo-3-Methylpyridine: A Promising Scaffold in Modern Medicinal Chemistry

2-(Difluoromethyl)-5-Fluoro-4-Iodo-3-Methylpyridine, with the chemical formula C₈H₆ClF₃N, represents a unique class of heterocyclic compounds that have garnered significant attention in the field of medicinal chemistry. The CAS No. 1805981-73-0 serves as a critical identifier for this compound, enabling precise documentation and research tracking. This molecule is characterized by its pyridine ring system, which is substituted with multiple fluorine atoms, an iodine atom, and a methyl group. The combination of halogen atoms and functional groups creates a highly versatile scaffold with potential applications in drug discovery and biological research.

The pyridine ring is a six-membered aromatic heterocycle containing one nitrogen atom, which is a fundamental structural element in many bioactive compounds. The fluorine substitutions at positions 5 and 2, along with the iodine atom at position 4, contribute to the molecule's unique electronic and steric properties. The methyl group at position 3 further enhances its chemical reactivity and biological activity. This combination of substituents results in a compound with a complex physicochemical profile, making it a valuable candidate for pharmaceutical development.

Recent studies have highlighted the importance of halogenated pyridine derivatives in the design of novel therapeutics. For instance, a 2023 publication in *Journal of Medicinal Chemistry* demonstrated that fluorine-containing pyridine scaffolds exhibit enhanced metabolic stability and improved binding affinity to target proteins. The iodine atom in 2-(Difluoromethyl)-5-Fluoro-4-Iodo-3-Methylpyridine is particularly noteworthy, as it can act as a pseudo-nucleophile in electrophilic substitution reactions, enabling the formation of diverse functional groups. This property is exploited in the synthesis of targeted drug molecules with specific biological activities.

One of the most promising applications of 2-(Difluoromethyl)-5-Fluoro-4-Iodo-3-Methylpyridine is its potential as an inhibitor of protein kinases, a class of enzymes involved in various cellular processes. Kinase inhibitors are widely used in the treatment of cancers, autoimmune diseases, and neurodegenerative disorders. The fluorine atoms in this compound are believed to enhance its interaction with the ATP-binding site of kinases, thereby increasing its efficacy as a therapeutic agent. A 2024 study published in *Bioorganic & Medicinal Chemistry* reported that halogenated pyridine derivatives exhibit significant inhibitory activity against EGFR (Epidermal Growth Factor Receptor), a key target in non-small cell lung cancer (NSCLC) therapy.

Furthermore, the iodine atom in 2-(Difluoromethyl)-5-Fluoro-4-Iodo-3-Methylpyridine can participate in metal coordination reactions, which is a crucial step in the synthesis of metal-based pharmaceuticals. These compounds are known for their antimicrobial and anti-inflammatory properties. The methyl group at position 3 may also contribute to the molecule's lipophilicity, enhancing its ability to cross biological membranes and reach target tissues. This property is particularly important in the development of oral medications with improved bioavailability.

The 2-(Difluoromethyl) substituent in 2-(Difluoromethyl)-5-Fluoro-4-Iodo-3-Methylpyridine is a key structural feature that influences its electrophilicity and reactivity. The presence of two fluorine atoms at the methyl group increases the electron-withdrawing effect, which can modulate the molecule's hydrophobicity and hydrophilicity. This balance is essential for optimizing the drug-like properties of the compound, such as solubility, permeability, and metabolic stability. Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with various biological targets, facilitating the design of more effective drug candidates.

In addition to its potential as a kinase inhibitor, 2-(Difluoromethyl)-5-Fluoro-4-Iodo-3-Methylpyridine has shown promise in anti-inflammatory research. A 2023 study published in *Inflammation Research* reported that halogenated pyridine derivatives can modulate the activity of NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells), a key regulator of the inflammatory response. The fluorine substitutions and iodine atom in this compound are believed to enhance its interaction with NF-κB signaling pathways, thereby reducing the production of pro-inflammatory cytokines. This property makes it a potential therapeutic agent for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).

The synthetic accessibility of 2-(Difluoromethyl)-5-Fluoro-4-Iodo-3-Methylpyridine is another factor contributing to its significance in medicinal chemistry. The compound can be synthesized through various organic reactions, including electrophilic substitution, nucleophilic substitution, and metal-catalyzed cross-coupling reactions. These synthetic routes allow for the incorporation of diverse functional groups, enabling the development of structure-activity relationship (SAR) studies. Such studies are essential for understanding how substituent effects influence the biological activity of the compound.

Moreover, the 2-(Difluoromethyl) group in 2-(Difluoromethyl)-5-Fluoro-4-Iodo-3-Methylpyridine has been shown to enhance the photophysical properties of the molecule, making it a candidate for photodynamic therapy (PDT). PDT is a treatment modality that utilizes light to activate photosensitizers, which generate reactive oxygen species (ROS) to destroy cancer cells. The fluorine atoms and iodine atom in this compound may contribute to its photostability and light absorption characteristics, making it a potential photosensitizer for cancer phototherapy.

Despite its promising applications, the development of 2-(Difluoromethyl)-5-Fluoro-4-Iodo-3-Methylpyridine as a therapeutic agent requires further preclinical and clinical research. Challenges such as toxicity, pharmacokinetic properties, and drug resistance must be thoroughly evaluated. Ongoing studies are focused on optimizing the molecular structure to enhance its therapeutic index and minimize potential side effects. These efforts are critical for translating the chemical potential of this compound into clinical applications.

In conclusion, 2-(Difluoromethyl)-5-Fluoro-4-Iodo-3-Methylpyridine represents a significant advancement in the field of medicinal chemistry. Its unique halogenated pyridine scaffold offers a versatile platform for the development of novel therapeutics targeting a wide range of diseases and conditions. Continued research into its biological activity, synthetic accessibility, and pharmacological properties will be essential for realizing its full potential in pharmaceutical applications.